

Osimertinib versus gefitinib erlotinib first-line NSCLC FLAURA trial

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Osimertinib Mesylate

CAS No.: 1421373-66-1

Cat. No.: S002900

[Get Quote](#)

Efficacy and Survival Outcomes

The table below summarizes the key efficacy endpoints from the FLAURA trial, comparing osimertinib to gefitinib or erlotinib.

Efficacy Endpoint	Osimertinib	Gefitinib/Erlotinib	Hazard Ratio (HR) / p-value
Median Progression-Free Survival (PFS)	18.9 months [1] [2]	10.2 months [1] [2]	HR 0.46; P < 0.001 [1] [2]
Median Overall Survival (OS)	38.6 months [1] [3] [2]	31.8 months [1] [3] [2]	HR 0.80; P = 0.04 [1]
Overall Survival at 36 Months	54% [2]	44% [2]	Not provided
Median PFS (FLAURA China)	17.8 months [4]	9.8 months [4]	HR 0.56 [4]
Median OS (FLAURA China)	33.1 months [4]	25.7 months [4]	HR 0.85 [4]
CNS Progression	6% [5]	15% [5]	Not provided

Efficacy Endpoint	Osimertinib	Gefitinib/Erlotinib	Hazard Ratio (HR) / p-value
Patients on Treatment at 3 Years	28% [3] [2]	9% [3] [2]	Not provided

Beyond the overall survival benefit, a prespecified analysis of patient-reported outcomes (PROs) was conducted. Patients completed quality-of-life questionnaires (EORTC QLQ-C30 and QLQ-LC13). Results showed that key lung cancer symptoms (cough, dyspnea, chest pain, appetite loss, fatigue) improved from baseline in both treatment arms, with no clinically relevant differences (defined as a ≥ 10 -point change) observed between them [6] [7]. A statistically significant greater improvement in chest pain was noted with osimertinib, though the difference was not clinically relevant [6] [7]. Post-hoc analyses suggested benefits favoring osimertinib in emotional, social, and cognitive functioning [6] [7].

Safety and Tolerability Profile

Osimertinib demonstrated a favorable and manageable safety profile compared to the first-generation TKIs.

Safety Aspect	Osimertinib	Gefitinib/Erlotinib
Incidence of Serious Adverse Events	Comparable to comparator [3]	Comparable to osimertinib [3]
Common AEs (Grade ≥ 3) with Comparator	Lower incidence	Higher incidence of severe rash and transaminitis (liver enzyme elevation) [2]
AEs Leading to Treatment Discontinuation	13% - 15% [5] [3]	18% [5] [3]
Notable AEs	Cardiac issues (e.g., QT prolongation), pneumonitis [3]	Skin rash, diarrhea [5] [3]

Experimental Design and Methodologies

For researchers, the key methodological details of the FLAURA trial and the biomarker analysis are critical.


1. FLAURA Trial Design

- **Study Type:** International, multicenter, randomized, double-blind Phase III trial [1] [3].
- **Patient Population:** 556 patients with previously untreated, EGFRm (Exon 19 del or L858R) advanced NSCLC [8] [3]. Patients with stable CNS metastases were eligible [2].
- **Intervention:** Patients were randomized 1:1 to receive osimertinib (80 mg once daily) or a comparator EGFR-TKI (gefitinib 250 mg or erlotinib 150 mg once daily) [8] [2].
- **Primary Endpoint:** Investigator-assessed Progression-Free Survival (PFS) [8].
- **Statistical Note:** The trial allowed crossover, where 31% of patients in the control arm subsequently received osimertinib after progression and testing positive for the T790M resistance mutation [2].

2. EGFR Mutation Testing Methodology The trial utilized the **cobas EGFR Mutation Test** for patient selection and biomarker analysis [8].

- **Tissue Testing:** EGFR mutation status was confirmed at screening using either a locally available test or the central **cobas EGFR Mutation Test v1** on formalin-fixed paraffin-embedded (FFPE) tumor tissue samples [8].
- **Plasma Testing:** Baseline blood samples were collected retrospectively and analyzed using the **cobas EGFR Mutation Test v2** on circulating tumor DNA (ctDNA) at a central lab [8].
- **Concordance:** The positive percent agreement (PPA) between central cobas tissue test and plasma test for detecting Ex19del was 79% and for L858R was 68% [8]. This highlights the utility of plasma testing, particularly for patients with insufficient tumor tissue.

The following diagram illustrates the mechanistic advantage of osimertinib and the testing workflow used in the trial.



[Click to download full resolution via product page](#)

Real-World Evidence and Clinical Implications

Real-world studies have validated the FLAURA trial results while highlighting the impact of patient selection.

- **Translation to Clinical Practice:** Studies comparing "**FLAURA-eligible**" and "**FLAURA-ineligible**" patients show that those meeting the trial's criteria (e.g., good performance status, asymptomatic brain metastases) achieve outcomes closely matching the trial, with median overall survival around **34.2 months** [1] [9]. This confirms the generalizability of the FFS and OS benefits to real-world populations that resemble the trial cohort.
- **Impact of Eligibility:** Patients who would have been ineligible for the trial (e.g., due to poor performance status or symptomatic brain metastases) have significantly worse outcomes, with a median OS of about **15.8 months** [1]. This underscores that the strict eligibility criteria of clinical trials select for a patient population with a more favorable prognosis.

In summary, the FLAURA trial established osimertinib as a superior first-line treatment for EGFRm advanced NSCLC, offering significant improvements in survival and CNS protection with a tolerable safety profile.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. in the real world: FLAURA in potentially osimertinib -eligible and... trial [actr.amegroups.org]
2. Osimertinib Improves Overall Survival vs Gefitinib, Erlotinib ... [ascopost.com]
3. in Advanced Lung Cancer with EGFR Mutations - NCI Osimertinib [cancer.gov]
4. Osimertinib Versus Comparator EGFR TKI as First-Line ... [pubmed.ncbi.nlm.nih.gov]
5. Osimertinib—first or second line for epidermal growth factor ... [pmc.ncbi.nlm.nih.gov]
6. Patient-reported outcomes from FLAURA : Osimertinib ... versus [pubmed.ncbi.nlm.nih.gov]
7. Osimertinib versus erlotinib or gefitinib in patients with ... [sciencedirect.com]
8. Tissue and Plasma EGFR Mutation Analysis in the FLAURA Trial [pmc.ncbi.nlm.nih.gov]

9. Expanding the FLAURA Trial Results into Routine Clinical ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Osimertinib versus gefitinib erlotinib first-line NSCLC FLAURA trial]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b002900#osimertinib-versus-gefitinib-erlotinib-first-line-nsclc-flaura-trial>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com